Cas no 448211-19-6 (1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one)

• Product Name: 1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
• CAS No: 448211-19-6
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 877560
• Update Time: 2026-04-29

1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
• 2H-Imidazo[4,5-b]pyridin-2-one,1-ethyl-1,3-dihydro-(9CI)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one

Professional Introduction to 1-ethyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one (CAS No. 448211-19-6)

1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 448211-19-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The imidazopyridine core of 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This structural motif is well-documented for its ability to interact with various biological targets, including enzymes and receptors. The presence of the ethyl group at the 1-position and the carbonyl group at the 2-position further enhances the compound's reactivity and potential for functionalization. These structural elements provide a versatile platform for designing derivatives with improved pharmacokinetic profiles and enhanced biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one has emerged as a compound of interest due to its unique structural features and preliminary biological activity. Studies have shown that derivatives of imidazopyridines exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's ability to modulate key biological pathways makes it an attractive candidate for further exploration in preclinical and clinical settings.

One of the most compelling aspects of 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is its potential as a scaffold for drug discovery. The imidazopyridine core can be modified in various ways to optimize its pharmacological properties. For instance, substituents can be introduced at different positions on the ring system to enhance binding affinity or to alter metabolic stability. Additionally, the compound's flexibility allows for the exploration of different chemical libraries and virtual screening approaches to identify novel analogs with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one and its derivatives with greater accuracy. Molecular docking studies have revealed that this compound can interact with several target proteins involved in cancer progression and inflammation. These findings suggest that 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one may have therapeutic potential in treating diseases associated with these pathways. Furthermore, the compound's favorable pharmacokinetic properties make it an excellent candidate for further development into a drug candidate.

The synthesis of 1-ethyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazopyridine core. Subsequent functionalization steps are then employed to introduce the ethyl group and the carbonyl group at the 2-position. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often utilized to achieve high selectivity and efficiency in the synthesis.

In conclusion,1 ethyl 13 dihydro 2h Imidazo[45b]pyridin 21 one (CAS No. 44821119) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,1 ethyl 13 dihydro 2h Imidazo[45b]pyridin 21 one is poised to play an important role in developing next-generation therapeutics.